Cas no 1225915-16-1 (Methyl 3-(2,4-dimethylphenyl)-3-oxopropanoate)
Methyl 3-(2,4-dimethylphenyl)-3-oxopropanoate Chemical and Physical Properties
Names and Identifiers
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- Methyl 3-(2,4-dimethylphenyl)-3-oxopropanoate
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- Inchi: 1S/C12H14O3/c1-8-4-5-10(9(2)6-8)11(13)7-12(14)15-3/h4-6H,7H2,1-3H3
- InChI Key: OYAQLGZENBVVRZ-UHFFFAOYSA-N
- SMILES: O=C(CC(=O)OC)C1C=CC(C)=CC=1C
Methyl 3-(2,4-dimethylphenyl)-3-oxopropanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M333740-10mg |
Methyl 3-(2,4-Dimethylphenyl)-3-oxopropanoate |
1225915-16-1 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M333740-50mg |
Methyl 3-(2,4-Dimethylphenyl)-3-oxopropanoate |
1225915-16-1 | 50mg |
$ 135.00 | 2022-06-03 | ||
| TRC | M333740-100mg |
Methyl 3-(2,4-Dimethylphenyl)-3-oxopropanoate |
1225915-16-1 | 100mg |
$ 210.00 | 2022-06-03 | ||
| Enamine | EN300-1127020-0.05g |
methyl 3-(2,4-dimethylphenyl)-3-oxopropanoate |
1225915-16-1 | 95% | 0.05g |
$348.0 | 2023-10-26 | |
| Enamine | EN300-1127020-0.1g |
methyl 3-(2,4-dimethylphenyl)-3-oxopropanoate |
1225915-16-1 | 95% | 0.1g |
$364.0 | 2023-10-26 | |
| Enamine | EN300-1127020-0.25g |
methyl 3-(2,4-dimethylphenyl)-3-oxopropanoate |
1225915-16-1 | 95% | 0.25g |
$381.0 | 2023-10-26 | |
| Enamine | EN300-1127020-0.5g |
methyl 3-(2,4-dimethylphenyl)-3-oxopropanoate |
1225915-16-1 | 95% | 0.5g |
$397.0 | 2023-10-26 | |
| Enamine | EN300-1127020-1.0g |
methyl 3-(2,4-dimethylphenyl)-3-oxopropanoate |
1225915-16-1 | 1g |
$871.0 | 2023-06-09 | ||
| Enamine | EN300-1127020-2.5g |
methyl 3-(2,4-dimethylphenyl)-3-oxopropanoate |
1225915-16-1 | 95% | 2.5g |
$810.0 | 2023-10-26 | |
| Enamine | EN300-1127020-5.0g |
methyl 3-(2,4-dimethylphenyl)-3-oxopropanoate |
1225915-16-1 | 5g |
$2525.0 | 2023-06-09 |
Methyl 3-(2,4-dimethylphenyl)-3-oxopropanoate Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on Methyl 3-(2,4-dimethylphenyl)-3-oxopropanoate
Recent Advances in the Study of Methyl 3-(2,4-dimethylphenyl)-3-oxopropanoate (CAS: 1225915-16-1) in Chemical Biology and Pharmaceutical Research
Methyl 3-(2,4-dimethylphenyl)-3-oxopropanoate (CAS: 1225915-16-1) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules and its role in various biochemical pathways. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, applications, and mechanistic insights.
A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for Methyl 3-(2,4-dimethylphenyl)-3-oxopropanoate, emphasizing its utility in the development of novel anti-inflammatory agents. The researchers employed a multi-step synthesis approach, starting from readily available precursors, and achieved a high yield of the target compound. The study also investigated the compound's stability under various physiological conditions, providing valuable data for its potential use in drug formulation.
In another groundbreaking study, researchers from the University of Cambridge demonstrated the compound's role as a modulator of enzyme activity. Using advanced spectroscopic techniques, the team elucidated the interaction between Methyl 3-(2,4-dimethylphenyl)-3-oxopropanoate and specific enzymes involved in metabolic pathways. These findings open new avenues for the design of enzyme inhibitors with potential therapeutic applications.
Furthermore, a collaborative effort between academic and industrial researchers has led to the discovery of Methyl 3-(2,4-dimethylphenyl)-3-oxopropanoate as a promising candidate for cancer therapy. Preclinical studies have shown that the compound exhibits selective cytotoxicity against certain cancer cell lines, with minimal effects on normal cells. Mechanistic studies suggest that this selectivity may be due to the compound's ability to disrupt specific signaling pathways in cancer cells.
Despite these promising findings, challenges remain in the development of Methyl 3-(2,4-dimethylphenyl)-3-oxopropanoate-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the compound's unique chemical properties and demonstrated biological activities make it a compelling subject for further investigation.
In conclusion, Methyl 3-(2,4-dimethylphenyl)-3-oxopropanoate (CAS: 1225915-16-1) represents a versatile and promising compound in chemical biology and pharmaceutical research. Recent studies have shed light on its synthetic accessibility, biochemical interactions, and therapeutic potential. Continued research in this area is expected to yield novel insights and applications, contributing to the advancement of drug discovery and development.
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